Cas no 1172317-06-4 (N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide)
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-chloro-2,4-dimethoxyphenyl)-4-(6-imidazol-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
- N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide
- 4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(5-chloro-2,4-dimethoxyphenyl)piperazine-1-carboxamide
- SR-01000923865
- F5607-0104
- 1172317-06-4
- SR-01000923865-1
- AKOS024515545
-
- Inchi: 1S/C20H22ClN7O3/c1-30-16-10-17(31-2)15(9-14(16)21)25-20(29)27-7-5-26(6-8-27)18-11-19(24-12-23-18)28-4-3-22-13-28/h3-4,9-13H,5-8H2,1-2H3,(H,25,29)
- InChI Key: SOOWSAYJCJVPBN-UHFFFAOYSA-N
- SMILES: N1(C(NC2=CC(Cl)=C(OC)C=C2OC)=O)CCN(C2=CC(N3C=NC=C3)=NC=N2)CC1
Computed Properties
- Exact Mass: 443.147
- Monoisotopic Mass: 443.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 595
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.6A^2
- XLogP3: 2
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5607-0104-2μmol |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide |
1172317-06-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0104-5μmol |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide |
1172317-06-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0104-10μmol |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide |
1172317-06-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0104-20μmol |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide |
1172317-06-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0104-1mg |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide |
1172317-06-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0104-2mg |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide |
1172317-06-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0104-3mg |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide |
1172317-06-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0104-4mg |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide |
1172317-06-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0104-5mg |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide |
1172317-06-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0104-10mg |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide |
1172317-06-4 | 10mg |
$79.0 | 2023-09-09 |
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide: A Comprehensive Overview
The compound with CAS No. 1172317-06-4, known as N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.
N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide is characterized by a complex molecular architecture that combines several functional groups. The molecule consists of a piperazine ring, a pyrimidine moiety, and an imidazole group, all of which contribute to its versatile chemical properties. The presence of the 5-chloro and 2,4-dimethoxy substituents on the phenyl ring further enhances its reactivity and selectivity in various biochemical environments.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed novel methodologies to optimize the synthesis process, ensuring high yields and purity. These methods often involve multi-component reactions and catalytic systems, which are pivotal in modern drug discovery. The synthesis of N-(5-chloro...carboxamide has been reported in several peer-reviewed journals, showcasing its feasibility for large-scale production.
The biological activity of N-(5-chloro...carboxamide has been extensively studied in recent years. Experimental data indicate that this compound exhibits potent inhibitory effects on key enzymes involved in various pathological processes. For instance, it has demonstrated significant activity against kinases and proteases, making it a potential candidate for anti-cancer therapies. Additionally, studies have revealed its ability to modulate cellular signaling pathways, further underscoring its therapeutic potential.
One of the most promising applications of this compound lies in its potential as an anti-tumor agent. Preclinical trials have shown that N-(5-chloro...carboxamide can effectively inhibit the growth of cancer cells without causing significant toxicity to healthy cells. This selective activity is attributed to its ability to target specific molecular markers overexpressed in cancerous tissues.
Moreover, recent research has explored the use of N-(5-chloro...carboxamide in the development of anti-viral agents. Its unique chemical structure allows it to interact with viral proteins, potentially blocking their replication cycle. This dual functionality makes it a versatile compound with applications across multiple therapeutic areas.
In terms of pharmacokinetics, studies have indicated that N-(5-chloro...carboxamide exhibits favorable absorption and bioavailability profiles. Its ability to cross cellular membranes efficiently ensures that it can reach target sites within the body effectively. However, further research is required to fully understand its metabolic pathways and long-term effects.
The development of N-(5-chloro...carboxamide has also been influenced by advancements in computational chemistry. Researchers have utilized molecular docking simulations and quantum mechanics calculations to predict its binding affinities and interactions with biological targets. These computational tools have significantly accelerated the drug discovery process and provided valuable insights into the compound's mechanism of action.
In conclusion, N-(5-chloro...carboxamide represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for developing novel therapeutic agents. As research continues to unfold, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease states.
1172317-06-4 (N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)